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Compound of Interest

Compound Name: Methyl 5-acetylsalicylate

Cat. No.: B118680 Get Quote

Essential guidance for the safe handling, use, and disposal of Methyl 5-acetylsalicylate in a

laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory professionals engaged in drug development and scientific research, meticulous

attention to safety protocols is paramount. Methyl 5-acetylsalicylate, a compound utilized in

various research applications, necessitates specific handling procedures to mitigate potential

hazards. This guide provides immediate, actionable information on the personal protective

equipment (PPE) required, alongside operational and disposal plans to ensure a safe

laboratory environment.

Methyl 5-acetylsalicylate is classified as an irritant, capable of causing skin, eye, and

respiratory tract irritation.[1][2] Adherence to the following PPE and handling guidelines is

critical to minimize exposure and ensure personnel safety.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Methyl 5-acetylsalicylate,

categorized by the area of protection.
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Area of Protection
Personal Protective

Equipment

Standard/Specificati

on

Operational

Guidance

Eye and Face

Chemical safety

goggles or safety

glasses with side-

shields.

OSHA 29 CFR

1910.133 or European

Standard EN166.[1][3]

Always wear eye

protection when

handling the solid or

solutions containing

the compound.

Skin and Body

Appropriate protective

gloves and a lab coat

or other protective

clothing.

Regulation (EU)

2016/425 and the

standard EN 374.[3]

Select gloves based

on the specific solvent

being used and the

duration of handling.

Inspect gloves for any

signs of degradation

or puncture before

use. A lab coat should

be worn to prevent

contamination of

personal clothing.

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[1]

NIOSH 42 CFR Part

84.

A respirator, such as a

dust mask (e.g., N95),

is recommended

when handling the

powder, especially if

there is a risk of

generating dust, or if

irritation is

experienced.[4][5]

Glove Material Chemical Resistance
While specific breakthrough time data for Methyl 5-acetylsalicylate is not readily available,

general chemical resistance information for esters and aromatic compounds can guide glove

selection. The following table provides a qualitative assessment of common glove materials.
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Glove Material

General Resistance to

Esters & Aromatic

Compounds

Notes

Butyl Rubber Excellent

Offers high resistance to

permeation by esters and

ketones.[1][6]

Viton™ Excellent

Provides exceptional

resistance to aromatic and

chlorinated solvents.[1]

Nitrile Rubber Good

A versatile option offering good

resistance to oils, greases, and

some solvents.[1] It is a

common choice for general

laboratory use.

Neoprene Fair to Good

Provides good resistance to a

range of chemicals but may be

less effective against specific

aromatic solvents.[1]

Natural Rubber (Latex) Poor to Fair
Generally not recommended

for handling aromatic solvents.

Polyvinyl Chloride (PVC) Poor

Not suitable for use with most

aromatic and chlorinated

solvents.[1]

Note: The information in this table is a general guide. It is crucial to consult the glove

manufacturer's specific chemical resistance data for the gloves being used.

Operational and Disposal Plans
A comprehensive safety plan extends beyond PPE to include proper handling, storage, and

disposal procedures.

Handling and Storage:
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Ventilation: Always handle Methyl 5-acetylsalicylate in a well-ventilated area, such as a

chemical fume hood, to minimize the inhalation of dust or vapors.[1]

Avoid Dust Formation: Take care to minimize the generation of dust when handling the solid

material.[1][3]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[1]

Spill and Leak Procedures:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, sweep or vacuum up the spilled material. Avoid

generating dust.

Collection: Place the collected material into a suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:

Classification: Methyl 5-acetylsalicylate and any contaminated materials should be treated

as hazardous waste.

Procedure: Dispose of the waste through a licensed and approved waste disposal company.

[3][7] Do not allow the product to enter drains.[3] Contaminated gloves and other disposable

PPE should also be disposed of as hazardous waste in accordance with applicable

regulations.[3]

Procedural Workflow for Safe Handling
The following diagram outlines the decision-making process and procedural steps for safely

handling Methyl 5-acetylsalicylate.
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- Goggles/Face Shield
- Gloves (inspect first)
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(e.g., Fume Hood)
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- Avoid dust generation

- Prevent skin/eye contact
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on PPE and work area Spill Occurs

 if spill

Decontaminate Work Area

Doff PPE Correctly

Dispose of Waste:
- Chemical Waste

- Contaminated PPE

Wash Hands Thoroughly

End

Evacuate & Ventilate

Don Appropriate PPE

Contain & Clean Spill

Dispose of Spill Waste

Click to download full resolution via product page

Caption: Workflow for handling Methyl 5-acetylsalicylate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

